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Compound of Interest

Compound Name: (-)-Ambroxide

CAS No.: 100679-85-4

Cat. No.: B7821676

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Ambroxide, a naturally occurring terpenoid, is a key constituent responsible for the

characteristic odor of ambergris, a rare and historically prized substance produced in the

digestive system of sperm whales.[1][2] Its unique and sought-after fragrance profile, coupled

with its excellent fixative properties, has made it an indispensable ingredient in the perfumery

industry. Beyond its olfactory significance, the structurally related compound, ambroxol, has

demonstrated antioxidant and anti-inflammatory properties, suggesting potential avenues for

further investigation into the bioactivity of (-)-Ambroxide itself.[3][4][5] This technical guide

provides a comprehensive overview of the chemical structure, stereochemistry, synthesis, and

analytical characterization of (-)-Ambroxide, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and Properties
(-)-Ambroxide is a tricyclic ether with a molecular formula of C₁₆H₂₈O.[1] Its systematic IUPAC

name is (3aR,5aS,9aS,9bR)-3a,6,6,9a-tetramethyldodecahydronaphtho[2,1-b]furan.[1] The
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molecule possesses a rigid ring system with four chiral centers, which dictates its specific

three-dimensional structure and, consequently, its characteristic odor.

Physicochemical Properties of (-)-Ambroxide
Property Value Reference(s)

Molecular Formula C₁₆H₂₈O [1]

Molecular Weight 236.39 g/mol [1]

CAS Number 6790-58-5 [1]

Appearance White crystalline solid [6]

Melting Point 74-77 °C [6]

Boiling Point 272-274 °C [6]

Density 0.939 g/mL at 25 °C [6]

Optical Rotation [α]²⁰/D -26 ± 2° (c=1 in CHCl₃) [6]

Solubility
Insoluble in water; soluble in

ethanol
[2]

Stereochemistry
The stereochemistry of (-)-Ambroxide is crucial to its olfactory properties. The molecule has

four stereocenters at positions 3a, 5a, 9a, and 9b, with the specific configuration being (3aR,

5aS, 9aS, 9bR).[1] This precise spatial arrangement of atoms is responsible for its interaction

with olfactory receptors and its characteristic ambergris scent. The absolute configuration has

been determined through a combination of spectroscopic techniques and enantioselective

synthesis.

Experimental Protocols
Synthesis of (-)-Ambroxide
1. Enantioselective Synthesis from (R)-Carvone
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A concise, seven-step enantioselective synthesis of (-)-Ambroxide has been developed

starting from the readily available (R)-carvone. This method avoids the use of heavy metal

oxidants.

Step 1 & 2: Consecutive Alkylations: (R)-carvone undergoes two sequential alkylation

reactions to introduce the necessary carbon framework.

Step 3: Acid-Catalyzed Cyclization: An acid-catalyzed cyclization reaction forms the bicyclic

core of the molecule.

Step 4 & 5: Reduction and Barton Vinyl Iodide Synthesis: The ketone is reduced, followed by

a Barton vinyl iodide synthesis.

Step 6 & 7: Alkylation and Final Cyclization: A final alkylation and acid-catalyzed cyclization

yield (-)-Ambroxide.

2. One-Pot Synthesis from (-)-Sclareol

A more direct, one-pot synthesis has been developed from (-)-sclareol, a natural product

extracted from clary sage. This method utilizes a quaternary ammonium phosphomolybdate

catalyst.

Reaction: (-)-Sclareol is oxidized with hydrogen peroxide in the presence of the catalyst,

leading directly to the formation of (-)-Ambroxide. This process involves oxidative

degradation of the side chain and subsequent cyclization.

Analytical Characterization
1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the structure of (-)-Ambroxide.

Sample Preparation: A 100 mM solution of (-)-Ambroxide is prepared in deuterated

chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.

Instrumentation: Spectra are recorded on a 500 MHz NMR spectrometer.
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Data Acquisition: 1D ¹H and ¹³C spectra, as well as 2D correlation spectra (COSY, HSQC,

HMBC), are acquired to assign all proton and carbon signals unequivocally.

¹³C NMR Spectral Data (100mM in CDCl₃, ref: TMS):

Atom ID Chemical Shift (ppm)

C1 21.1381

C2 21.1381

C3 15.0447

C4 33.5873

C5 18.3972

C6 20.6428

C7 22.6305

C8 42.4189

C9 39.9324

C10 39.7275

C11 64.9865

C12 57.2334

C13 60.1006

C14 33.0702

C15 36.1744

C16 79.9076

2. X-ray Crystallography (Generalized Protocol)

Single-crystal X-ray diffraction provides the definitive three-dimensional structure of a molecule.

While a specific protocol for (-)-Ambroxide is not readily available in the public domain, the

following generalized procedure for a related compound, ambroxol, can be adapted.[7][8]
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Crystallization: High-purity (-)-Ambroxide is dissolved in a suitable solvent system and

allowed to crystallize slowly through solvent evaporation or cooling.

Data Collection: A suitable single crystal is mounted on a goniometer and irradiated with a

monochromatic X-ray beam. Diffraction data are collected as the crystal is rotated.

Structure Solution and Refinement: The diffraction pattern is used to calculate an electron

density map, from which the atomic positions are determined. The structural model is then

refined to best fit the experimental data.

3. Optical Rotation Measurement (Generalized Protocol)

Polarimetry is used to measure the specific rotation of a chiral molecule, confirming its

enantiomeric form.

Sample Preparation: A solution of known concentration of (-)-Ambroxide is prepared in a

suitable solvent (e.g., 1 g in 100 mL of chloroform).

Instrumentation: A polarimeter is used, typically with a sodium D-line light source (589 nm).

Measurement: The prepared solution is placed in a polarimeter cell of a known path length

(e.g., 1 dm). The observed rotation is measured, and the specific rotation is calculated using

the formula: [α] = α / (l * c), where α is the observed rotation, l is the path length in

decimeters, and c is the concentration in g/mL.[2][9]

Biological Activity and Signaling Pathways
The primary biological activity of (-)-Ambroxide is its interaction with the olfactory system.

Recent research has identified the specific olfactory receptor that binds to (-)-Ambroxide.

Olfactory Signaling Pathway
The perception of (-)-Ambroxide's scent is initiated by its binding to a specific G-protein

coupled receptor (GPCR) in the olfactory sensory neurons.

Receptor Identification: The human olfactory receptor OR7A17 has been identified as a

specific receptor for (-)-Ambroxide.[3][10] Genetic variations in this receptor can lead to

differences in how individuals perceive the scent of ambergris.[3]
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The binding of (-)-Ambroxide to OR7A17 triggers a cascade of intracellular events, leading to

the generation of an electrical signal that is transmitted to the brain.

Olfactory Sensory Neuron
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G-protein
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Figure 1. Olfactory signaling pathway of (-)-Ambroxide.

Potential Antioxidant and Anti-inflammatory Effects
While direct studies on (-)-Ambroxide are limited, the structurally similar compound ambroxol

has been shown to possess antioxidant and anti-inflammatory properties.[3][4][5] Ambroxol

acts as a scavenger of reactive oxygen species and can inhibit the production of pro-

inflammatory cytokines.[5][11] These findings suggest that (-)-Ambroxide may warrant

investigation for similar activities.

Conclusion
(-)-Ambroxide is a molecule of significant interest due to its unique olfactory properties and its

foundation in natural product chemistry. A thorough understanding of its chemical structure,

stereochemistry, and synthesis is crucial for its application in the fragrance industry and for

potential exploration in other scientific fields. The detailed analytical and synthetic protocols

provided in this guide serve as a valuable resource for researchers and professionals. The

recent identification of its specific olfactory receptor opens new avenues for studying the

molecular basis of olfaction. Further research into the potential biological activities of (-)-
Ambroxide, inspired by the properties of related compounds, could unveil novel applications

for this fascinating molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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